Cas no 10486-47-2 (Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1))

Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) structure
10486-47-2 structure
Product Name:Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
CAS No:10486-47-2
MF:C9H14ClNO
MW:187.666561603546
CID:166166
PubChem ID:82665
Update Time:2025-04-19

Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
    • 4-amino-2,3,6-trimethylphenol hydrochloride
    • 4-amino-2,3,6-trimethylphenol hydrochloride (1:1)
    • AC1L33V5
    • AC1Q3F5Z
    • AR-1L0333
    • EINECS 234-007-7
    • Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride
    • Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
    • NS00054414
    • 10486-47-2
    • DTXSID2065094
    • SCHEMBL8043442
    • UHG5D2FX2P
    • 4-amino-2,3,6-trimethylphenol;hydrochloride
    • UNII-UHG5D2FX2P
    • Inchi: 1S/C9H13NO.ClH/c1-5-4-8(10)6(2)7(3)9(5)11;/h4,11H,10H2,1-3H3;1H
    • InChI Key: BQWKRBMMHCSQOJ-UHFFFAOYSA-N
    • SMILES: Cl.OC1=C(C)C=C(C(C)=C1C)N

Computed Properties

  • Exact Mass: 187.07652
  • Monoisotopic Mass: 187.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.